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Compound of Interest

Compound Name: Benzo[c]picene

Cat. No.: B15344365

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzo[c]picene, also known as[1]phenacene or fulminene, is a polycyclic aromatic
hydrocarbon (PAH) composed of six fused benzene rings in a zigzag arrangement. As a
member of the phenacene series, it has garnered interest in the field of materials science for its
potential applications in organic electronics, particularly in organic field-effect transistors
(OFETSs) and organic light-emitting diodes (OLEDS). Its extended 1t-conjugated system is
responsible for its unique photophysical properties. This guide provides a comprehensive
overview of the synthesis and characterization of Benzo[c]picene, presenting detailed
experimental protocols and summarizing key quantitative data.

Physicochemical Properties

A summary of the fundamental physicochemical properties of Benzo[c]picene is presented in

the table below.
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Property Value Reference
Molecular Formula Ca26H1s [2]
Molecular Weight 328.41 g/mol [2]
CAS Registry Number 217-37-8 [3]
Melting Point 218-220 °C [3]

Synthesis of Benzo[c]picene

The synthesis of Benzo[c]picene can be effectively achieved through photochemical methods,
primarily utilizing the Mallory reaction or a sensitized photocyclization reaction. These methods
involve the formation of a crucial carbon-carbon bond through light-induced cyclization of a

stilbene-like precursor.

Experimental Workflow: Photochemical Synthesis
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Caption: General workflow for the photochemical synthesis of Benzo[c]picene.
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Method 1: Mallory Reaction of 1-(1-Naphthyl)-2-(1-
phenanthryl)ethene

The Mallory reaction provides a classic and effective route to phenacenes through the iodine-
catalyzed photocyclization of stilbene derivatives.

Experimental Protocol:

o Precursor Synthesis: The precursor, 1-(1-naphthyl)-2-(1-phenanthryl)ethene, is synthesized
via a Wittig reaction between the appropriate phosphonium salt and aldehyde.

o Photocyclization: A solution of 1-(1-naphthyl)-2-(1-phenanthryl)ethene in a suitable solvent
(e.g., cyclohexane) containing a catalytic amount of iodine is irradiated with a high-pressure
mercury lamp. The iodine acts as an oxidizing agent to convert the dihydrophenanthrene
intermediate to the final aromatic product.

» Work-up and Purification: After the reaction is complete, the solvent is removed under
reduced pressure. The crude product is then purified by column chromatography on silica gel
followed by recrystallization to yield pure Benzo[c]picene.

Method 2: 9-Fluorenone-Sensitized Photo-ring-closure
of 1-(1-Naphthyl)-2-(1-phenanthryl)ethane

This method utilizes a photosensitizer to facilitate the cyclization and subsequent
dehydrogenation.

Experimental Protocol:

e Precursor Synthesis: The starting material, 1-(1-naphthyl)-2-(1-phenanthryl)ethane, is
prepared through standard synthetic routes.

¢ Sensitized Photocyclization: A solution of 1-(1-naphthyl)-2-(1-phenanthryl)ethane and a
catalytic amount of 9-fluorenone in a suitable solvent (e.g., benzene) is irradiated with a
high-pressure mercury lamp. The 9-fluorenone acts as a sensitizer, absorbing the light
energy and transferring it to the ethane derivative, which then undergoes cyclization and

dehydrogenation.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15344365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Purification: The resulting Benzo[c]picene is purified from the reaction mixture using column
chromatography and recrystallization.

Characterization of Benzo[c]picene

Thorough characterization is essential to confirm the structure and purity of the synthesized
Benzo[c]picene and to understand its electronic properties.

Spectroscopic Characterization

The electronic absorption and emission properties of Benzo[c]picene are key indicators of its
extended 1t-conjugation.

Spectroscopic Data Amax (nm) Solvent

_ _ 228, 256, 266, 288, 300, 312,
UV-Vis Absorption Cyclohexane
326, 342, 360, 380, 402

Fluorescence Emission 406, 429, 455 Cyclohexane

Phosphorescence Emission 514, 555, 602 Ethanol Glass (77 K)

Data extracted from photochemical synthesis and electronic spectra studies of fulminene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a primary literature source providing a complete, assigned NMR spectrum for the parent
Benzo|c]picene is not readily available, the synthesis of its derivatives confirms the use of 1H
and 13C NMR for structural elucidation. For the parent molecule, the complex, overlapping

signals in the aromatic region would require advanced 2D NMR techniques for full assignment.

Solubility

Benzo[c]picene, like other large PAHSs, is expected to have low solubility in polar solvents like
water and alcohols. It is generally soluble in non-polar or weakly polar organic solvents such as
chloroform, toluene, and xylene. The poor solubility of larger phenacenes is a known challenge,
often addressed by the introduction of solubilizing alkyl chains.
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Logical Relationship of Phenacene Series

The electronic properties of phenacenes show a systematic trend with the number of fused
benzene rings.

[3]Phenanthrene Increasing number of fused rings [4]Phenanthrene Increasing number of fused rings [5IPt hrene Increasing number of fused rings Benzo[c]picene
([6]Phenanthrene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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c-picene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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